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Compound of Interest

tert-Butyl (2-aminoethyl)
Compound Name:
(ethyl)carbamate

Cat. No.: B131643

CAS Number: 105628-63-5

Introduction

tert-Butyl (2-aminoethyl)(ethyl)carbamate, also known as N-Boc-N-ethylethylenediamine, is
a mono-protected diamine derivative.[1] Its structure features an ethylenediamine backbone
where one nitrogen atom is part of a tert-butyloxycarbonyl (Boc) protected secondary amine,
and the other is a primary amine. This differential protection makes it a valuable building block
in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[2] The Boc
protecting group is stable under a variety of reaction conditions but can be easily removed
under acidic conditions, allowing for sequential chemical modifications at the two nitrogen
centers. While this compound is recognized as a useful synthetic intermediate, detailed
experimental protocols and comprehensive characterization data are not extensively available
in peer-reviewed literature. This guide provides a summary of the available information and
outlines logical synthetic approaches based on established chemical principles.

Physicochemical Properties

Quantitative data for tert-Butyl (2-aminoethyl)(ethyl)carbamate is limited. The table below
summarizes the available information for the free base and its hydrochloride salt.
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Property Value Compound Form
CAS Number 105628-63-5 Free Base & HCI Salt
Molecular Formula CoH20N202 Free Base

Molecular Weight 188.27 g/mol Free Base

Molecular Formula

CoH20N202 - HCI

Hydrochloride Salt

Molecular Weight 224.8 g/mol Hydrochloride Salt
Appearance White crystalline powder Hydrochloride Salt
Melting Point 101-109 °C Hydrochloride Salt
Storage Conditions 0-8°C Hydrochloride Salt

Synthesis

A specific, detailed experimental protocol for the synthesis of tert-Butyl (2-aminoethyl)

(ethyl)carbamate is not readily available in the public domain. However, a logical and

commonly employed synthetic strategy would involve a two-step process:

e Mono-Boc protection of ethylenediamine to form the key intermediate, tert-butyl (2-
aminoethyl)carbamate (CAS: 57260-73-8).

« N-alkylation of the Boc-protected intermediate with an ethylating agent to yield the final

product.
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Proposed Synthetic Pathway for tert-Butyl (2-aminoethyl)(ethyl)carbamate

Step 1: Mono-Boc Protection

Di-tert-butyl dicarbonate

Ethylenediamine ((Boc)20)

Dioxane/Water, MgO
or other methods

Step 2: N-Ethylation

Ethylating Agent
(e.g., Ethyl iodide)

tert-Butyl (2-aminoethyl)carbamate

Base, Solvent

tert-Butyl (2-aminoethyl)(ethyl)carbamate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of tert-Butyl (2-aminoethyl)(ethyl)carbamate.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl (2-aminoethyl)carbamate (Precursor)

This protocol is adapted from established methods for the selective mono-protection of
ethylenediamine.[3]

o Materials:
o Ethylenediamine

o Di-tert-butyl dicarbonate ((Boc)20)
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Dioxane

[e]

o

Water

[¢]

Magnesium oxide (MgO)

[¢]

Diethyl ether

e Procedure:

o In areaction vessel, prepare a mixture of ethylenediamine (in large excess to favor mono-
protection), dioxane, water, and magnesium oxide.

o Stir the mixture vigorously at room temperature under an inert atmosphere (e.g., argon).

o Slowly add a solution of di-tert-butyl dicarbonate in dioxane to the mixture dropwise over a
period of 20-30 minutes.[3]

o Continue stirring the reaction mixture at room temperature for 16-24 hours.[3]
o Upon completion, filter the reaction mixture to remove solids.

o Concentrate the filtrate under reduced pressure to obtain a crude residue.

o Extract the residue multiple times with hot diethyl ether.[3]

o Combine the ether extracts and concentrate under reduced pressure to yield tert-butyl (2-
aminoethyl)carbamate as an oil, which can be further purified by vacuum distillation (b.p.
84°-86°C at 46.5 Pa).[3]

Protocol 2: N-Ethylation of tert-Butyl (2-aminoethyl)carbamate (General Approach)

A specific protocol for the N-ethylation of tert-butyl (2-aminoethyl)carbamate is not detailed in
the available literature. However, a general procedure for the N-alkylation of Boc-protected
amines can be applied.

e General Principles:
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o The Boc-protected amine is treated with a suitable base to deprotonate the primary amine,
making it nucleophilic.

o An ethylating agent, such as ethyl iodide or ethyl bromide, is then added to the reaction
mixture.

o The reaction is typically carried out in an inert solvent, such as tetrahydrofuran (THF) or
acetonitrile.

o The progress of the reaction should be monitored by techniques like Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Upon completion, a standard aqueous workup followed by purification, likely via column
chromatography, would be required to isolate the desired product.

Applications in Research and Drug Development

tert-Butyl (2-aminoethyl)(ethyl)carbamate and its derivatives are utilized as versatile building
blocks in several areas of chemical science.

o Pharmaceutical Development: This compound serves as a key intermediate in the synthesis
of complex, biologically active molecules.[2] The ethylenediamine scaffold is a common motif
in many therapeutic agents, and this building block allows for its controlled and directional
incorporation into drug candidates.

e Agrochemical Formulations: It is used in the formulation of agrochemicals, where it can
contribute to improving the efficacy and stability of pesticides and herbicides.[2]

e Polymer Chemistry and Materials Science: The compound is employed in the preparation of
functionalized polymers.[2] Its bifunctional nature allows it to be incorporated into polymer
chains or used to modify surfaces, leading to materials with tailored properties for
applications such as specialized coatings and adhesives.[2]

Spectral Data

Experimental spectral data for tert-Butyl (2-aminoethyl)(ethyl)carbamate is not widely
published. For reference, the spectral data for the precursor, tert-butyl (2-
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aminoethyl)carbamate, is provided below.[4] Researchers synthesizing the target compound
can use this data as a comparison point, expecting to see additional signals corresponding to
the ethyl group in their own analyses.

tert-Butyl (2-aminoethyl)carbamate (CAS: 57260-73-8)

1H NMR (400 MHz, CDCI3) 13C NMR (100 MHz, CDCI3)

3 4.99 (bs, 1H) 3 156.02

5 3.20 (t, J = 4Hz, 2H) 5 79.07

52.82 (t, J = 4Hz, 2H) 541.63

5 2.05 (s, 2H) 5 40.37

5 1.43 (s, 9H) 5 28.40
Conclusion

tert-Butyl (2-aminoethyl)(ethyl)carbamate is a valuable, differentially protected diamine for
applications in medicinal chemistry and materials science. While detailed, publicly available
research on this specific compound is sparse, its synthesis can be logically achieved through
the N-alkylation of the well-characterized intermediate, tert-butyl (2-aminoethyl)carbamate. The
information and protocols provided in this guide for the precursor, along with the general
principles of N-alkylation, offer a solid foundation for researchers and drug development
professionals to synthesize and utilize this versatile building block in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: tert-Butyl (2-aminoethyl)
(ethyl)carbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131643#tert-butyl-2-aminoethyl-ethyl-carbamate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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